Cas no 52461-48-0 (Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester)

Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester structure
52461-48-0 structure
Product Name:Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
CAS No:52461-48-0
MF:C13H17NO4
MW:251.278383970261
CID:377841
PubChem ID:193873
Update Time:2025-04-19

Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
    • 2-(dimethylamino)ethyl 2-acetyloxybenzoate
    • dimethylaminoethyl acetylsalicylate
    • DTXSID90200456
    • Benzoic acid, 2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
    • 52461-48-0
    • CHEMBL1195090
    • SCHEMBL3807266
    • Inchi: 1S/C13H17NO4/c1-10(15)18-12-7-5-4-6-11(12)13(16)17-9-8-14(2)3/h4-7H,8-9H2,1-3H3
    • InChI Key: SWNNLZURDOQIQO-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1OC(C)=O)=O)CCN(C)C

Computed Properties

  • Exact Mass: 251.11581
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
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